Cas no 64976-84-7 (3-Benzylmercapto-4-chlorocarbonyl benzaldehyde)
64976-84-7 structure
Product Name:3-Benzylmercapto-4-chlorocarbonyl benzaldehyde
CAS No:64976-84-7
MF:C15H11ClO2S
MW:290.764642000198
CID:2793163
PubChem ID:53682313
Update Time:2025-04-21
3-Benzylmercapto-4-chlorocarbonyl benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzylsulfanyl)-4-formylbenzoyl chloride
- BHLVGRTVYWBSFB-UHFFFAOYSA-N
- DTXSID70705919
- 64976-84-7
- 3-benzylmercapto-4-chlorocarbonyl benzaldehyde
- SCHEMBL11712795
- 3-Benzylmercapto-4-chlorocarbonyl benzaldehyde
-
- Inchi: 1S/C15H11ClO2S/c16-15(18)13-7-6-12(9-17)8-14(13)19-10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key: BHLVGRTVYWBSFB-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(C=O)=CC=1SCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 290.0168285Da
- Monoisotopic Mass: 290.0168285Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 59.4Ų
3-Benzylmercapto-4-chlorocarbonyl benzaldehyde Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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